Cas no 1073182-66-7 (3-Amino-6-chloro-2-methylisonicotinic acid)

• Product Name: 3-Amino-6-chloro-2-methylisonicotinic acid
• CAS No: 1073182-66-7
• MF: C₇H₇ClN₂O₂
• MW: 186.595680475235
• CID: 3167774
• PubChem ID: 59355284
• Update Time: 2025-06-13

3-Amino-6-chloro-2-methylisonicotinic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL535611
• SMUSPNWPGSDPJO-UHFFFAOYSA-N
• 1073182-66-7
• 3-Amino-6-chloro-2-methylisonicotinic acid
• 3-amino-6-chloro-2-methylpyridine-4-carboxylic acid
• 3-Amino-6-chloro-2-methylisonicotinicacid

• Inchi： 1S/C7H7ClN2O2/c1-3-6(9)4(7(11)12)2-5(8)10-3/h2H,9H2,1H3,(H,11,12)
• InChI Key： SMUSPNWPGSDPJO-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=C(C(C)=N1)N

Computed Properties

• Exact Mass: 186.0196052g/mol
• Monoisotopic Mass: 186.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 76.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 3-Amino-6-chloro-2-methylisonicotinic acid

Professional Introduction to 3-Amino-6-chloro-2-methylisonicotinic Acid (CAS No. 1073182-66-7)

3-Amino-6-chloro-2-methylisonicotinic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1073182-66-7, has garnered attention due to its potential applications in the development of novel therapeutic agents. Its molecular structure, featuring both amino and chloro substituents, makes it a versatile intermediate in synthetic chemistry, particularly in the synthesis of heterocyclic compounds.

The compound belongs to the class of isonicotinic acid derivatives, which are well-known for their biological activity. Isonicotinic acid derivatives have been extensively studied for their antimicrobial and anti-inflammatory properties. The presence of a methyl group at the 2-position and a chlorine atom at the 6-position enhances the reactivity and selectivity of this compound, making it a valuable building block in medicinal chemistry.

In recent years, there has been a growing interest in exploring new derivatives of isonicotinic acid for their potential therapeutic benefits. Research has shown that modifications at specific positions on the isonicotinic acid core can significantly alter its biological activity. For instance, studies have demonstrated that compounds with amino and chloro substituents exhibit enhanced binding affinity to certain enzymes and receptors, which could lead to the development of more effective drugs.

The synthesis of 3-amino-6-chloro-2-methylisonicotinic acid involves multi-step organic reactions, typically starting from commercially available precursors. The process often requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are commonly employed to achieve the desired product with minimal byproducts.

One of the most compelling aspects of this compound is its potential use in the development of antibiotics. The structural features of isonicotinic acid derivatives make them effective against various bacterial strains by inhibiting key enzymes involved in bacterial metabolism. Furthermore, the chlorine atom at the 6-position can be further functionalized to introduce additional biological activity, such as antiviral or anticancer properties.

The pharmacological profile of 3-amino-6-chloro-2-methylisonicotinic acid has been studied in several preclinical models. Initial findings suggest that it exhibits moderate solubility in water and lipids, which is crucial for drug absorption and distribution. Additionally, its stability under various conditions makes it suitable for formulation into different pharmaceutical dosage forms.

In conclusion, 3-amino-6-chloro-2-methylisonicotinic acid (CAS No. 1073182-66-7) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and biological activity make it an attractive candidate for further investigation into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation drugs.